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Available Data on Finrozole

Finrozole (MPV-2213ad) is identified in research as a novel, nonsteroidal, competitive aromatase inhibitor.

The available scientific data is primarily from a single early-phase pharmacokinetic study [1].

The table below summarizes the key pharmacokinetic parameters from a study in healthy male volunteers:

Parameter
3 mg
Tablet

3 mg
Solution

9 mg
Tablet

9 mg
Solution

30 mg
Tablet

Time to Peak Concentration
(tmax)

2.94 hours 0.63 hours 2.50 hours 0.71 hours 3.13 hours

Peak Concentration (Cmax) 2.11 ng/mL 6.22 ng/mL 8.88 ng/mL 36.87
ng/mL

18.20
ng/mL

Area Under Curve
(AUC(0,∞))

13.25
ng/mL·h

13.93
ng/mL·h

57.68
ng/mL·h

75.54
ng/mL·h

118.23
ng/mL·h

Elimination Half-Life (t1/2,z) 8.36 hours 3.38 hours 7.85 hours 2.86 hours 7.71 hours

Relative Bioavailability
(Tablet vs. Solution)

89% - 78% - -
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Experimental Protocol Summary [1]:

Objective: To investigate the pharmacokinetics of single oral doses of Finrozole.
Design: Open, partly randomized cross-over study.

Subjects: 23 healthy male volunteers.
Interventions: Single doses of 3 mg, 9 mg, or 30 mg Finrozole, administered as tablets or an oral

solution.
Data Collection: Blood samples were collected over 5 days post-administration.

Analysis: Serum concentrations were determined using high-performance liquid chromatography
combined with mass spectrometry (HPLC-MS/MS). Pharmacokinetic parameters were calculated with

a noncompartmental model using PCNONLIN software.

Context from Cost-Benefit Analyses of Other
Aromatase Inhibitors

While data on Finrozole is scarce, cost-benefit analyses are commonly performed for other, established

aromatase inhibitors. The methodology from these studies can serve as a reference for the type of analysis

you might be looking for regarding Finrozole.

The diagram below illustrates the standard workflow for a cost-utility analysis, which is a common form of

cost-benefit assessment in pharmaceuticals.
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Define Study Objective
and Comparators

Choose Health Economic Model
(e.g., Partitioned Survival Model)

Gather Model Inputs

Population Data Efficacy Data
(Overall Survival, Progression-Free Survival)

Cost Data
(Drug, Administration, Monitoring, Adverse Events)

Utility Weights
(Quality of Life)

Run Model Simulation
Over Time Horizon

Calculate Outcomes:
Total Costs, QALYs, ICER

Sensitivity Analysis

Interpret Results
and Conclude
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Examples of such analyses for other drugs include:
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Letrozole and Anastrozole: A UK study found both to be cost-effective versus tamoxifen for early

breast cancer, with incremental costs per QALY gained under £12,000 [2].
Palbociclib and Ribociclib: These CDK4/6 inhibitors, used with letrozole, have been evaluated in

multiple countries. While clinically effective, they are often not found to be cost-effective versus
letrozole monotherapy in first-line metastatic breast cancer due to high drug costs [3] [4].

How to Proceed

The lack of Finrozole cost-benefit data is likely because it has not progressed to late-stage clinical trials or

market approval. For the most current status, you could:

Search clinical trial registries like ClinicalTrials.gov for any ongoing or completed studies.

Look for newer scientific publications by the original researchers or institutions involved in its early
development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528010?utm_src=pdf-bulk
https://www.smolecule.com/products/s528010?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

